Cas no 1214373-85-9 (3-Chloro-4-(3-fluorophenyl)pyridine)

• Product Name: 3-Chloro-4-(3-fluorophenyl)pyridine
• CAS No: 1214373-85-9
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 4909838
• Update Time: 2025-10-31

3-Chloro-4-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(3-fluorophenyl)pyridine
• 3-Chloro-4-(3-fluorophenyl)pyridine

• Inchi： 1S/C11H7ClFN/c12-11-7-14-5-4-10(11)8-2-1-3-9(13)6-8/h1-7H
• InChI Key： BSUOFEXTGBTZMO-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloro-4-(3-fluorophenyl)pyridine

Professional Introduction to 3-Chloro-4-(3-fluorophenyl)pyridine (CAS No. 1214373-85-9)

3-Chloro-4-(3-fluorophenyl)pyridine, with the chemical formula C₁₀H₆ClF, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1214373-85-9, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both chlorine and fluorine substituents in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>3-chloro-4-(3-fluorophenyl)pyridine molecule exhibits a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring is known for its ability to interact with biological targets, making it a preferred motif in medicinal chemistry. The chlorine atom at the 3-position and the fluorophenyl group at the 4-position enhance the compound's electronic properties, influencing its solubility, stability, and reactivity.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives for therapeutic applications. The< strong>fluorophenyl moiety, in particular, has been extensively studied for its role in modulating drug interactions and improving pharmacokinetic profiles. Studies have shown that fluorine atoms can enhance metabolic stability and binding affinity, which are critical factors in drug design. The incorporation of a< strong>fluorophenyl group into< strong>3-chloro-4-(3-fluorophenyl)pyridine thus holds promise for creating more effective pharmaceutical agents.

The< strong>3-chloro substituent on the pyridine ring also contributes to the compound's chemical diversity. Chlorinated pyridines are known to participate in various organic reactions, including nucleophilic substitution and cross-coupling reactions, which are fundamental in synthetic organic chemistry. These reactions enable the introduction of additional functional groups, further expanding the potential applications of< strong>3-chloro-4-(3-fluorophenyl)pyridine.

One of the most compelling aspects of< strong>3-chloro-4-(3-fluorophenyl)pyridine is its utility as a building block in drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against kinases, which are overexpressed in many cancerous cells. The precise arrangement of chlorine and fluorine atoms allows for fine-tuning of binding interactions, leading to high selectivity and efficacy.

The synthesis of< strong>3-chloro-4-(3-fluorophenyl)pyridine is another area of active investigation. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the< strong>fluorophenyl group onto the pyridine ring with high yields and minimal byproducts. These improvements not only enhance the accessibility of the compound but also reduce costs associated with its production.

The pharmacological properties of< strong>3-chloro-4-(3-fluorophenyl)pyridine have also been explored in preclinical studies. These investigations have revealed interesting biological activities that warrant further clinical evaluation. For instance, preliminary data suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and immune cell function. Such findings underscore its potential as a lead compound for developing novel therapeutic strategies.

In conclusion, 3-Chloro-4-(3-fluorophenyl)pyridine (CAS No. 1214373-85-9) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features, combined with its reactivity and biological activity, make it a valuable asset in drug development pipelines. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.